Cas no 649757-89-1 (1-Propanone, 1,1'-[(1-methylethylidene)di-4,1-phenylene]bis[2-methyl-)

• Product Name: 1-Propanone, 1,1'-[(1-methylethylidene)di-4,1-phenylene]bis[2-methyl-
• CAS No: 649757-89-1
• MF: C₂₃H₂₈O₂
• MW: 336.467226982117
• CID: 409958
• PubChem ID: 68744722
• Update Time: 2025-04-19

1-Propanone, 1,1'-[(1-methylethylidene)di-4,1-phenylene]bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1,1'-[(1-methylethylidene)di-4,1-phenylene]bis[2-methyl-
• 2-methyl-1-[4-[2-[4-(2-methylpropanoyl)phenyl]propan-2-yl]phenyl]propan-1-one
• DTXSID40738951
• SCHEMBL3688054
• 1,1'-[Propane-2,2-diyldi(4,1-phenylene)]bis(2-methylpropan-1-one)
• 649757-89-1

• Inchi： 1S/C23H28O2/c1-15(2)21(24)17-7-11-19(12-8-17)23(5,6)20-13-9-18(10-14-20)22(25)16(3)4/h7-16H,1-6H3
• InChI Key： XFKMNVNUYJANHR-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1C=CC(=CC=1)C(C)(C)C1C=CC(C(C(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 336.20904
• Monoisotopic Mass: 336.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14